Cas no 927426-02-6 ((1S)-2-[4-(benzyloxy)phenyl]-1-(4H-1,2,4-triazol-3-yl)ethan-1-amine)

• Product Name: (1S)-2-[4-(benzyloxy)phenyl]-1-(4H-1,2,4-triazol-3-yl)ethan-1-amine
• CAS No: 927426-02-6
• MF: C₁₇H₁₈N₄O
• MW: 294.351023197174
• CID: 5990651
• PubChem ID: 57602327
• Update Time: 2025-11-01

(1S)-2-[4-(benzyloxy)phenyl]-1-(4H-1,2,4-triazol-3-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 927426-02-6
• EN300-6729974
• (1S)-2-[4-(benzyloxy)phenyl]-1-(4H-1,2,4-triazol-3-yl)ethan-1-amine
• SCHEMBL13919523

• Inchi： 1S/C17H18N4O/c18-16(17-19-12-20-21-17)10-13-6-8-15(9-7-13)22-11-14-4-2-1-3-5-14/h1-9,12,16H,10-11,18H2,(H,19,20,21)/t16-/m0/s1
• InChI Key： OQDYMMGSRXJHSX-INIZCTEOSA-N
• SMILES： O(CC1C=CC=CC=1)C1C=CC(=CC=1)C[C@@H](C1=NC=NN1)N

Computed Properties

• Exact Mass: 294.14806121g/mol
• Monoisotopic Mass: 294.14806121g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 76.8Ų

Additional information on (1S)-2-[4-(benzyloxy)phenyl]-1-(4H-1,2,4-triazol-3-yl)ethan-1-amine

Comprehensive Overview of (1S)-2-[4-(benzyloxy)phenyl]-1-(4H-1,2,4-triazol-3-yl)ethan-1-amine (CAS No. 927426-02-6)

The compound (1S)-2-[4-(benzyloxy)phenyl]-1-(4H-1,2,4-triazol-3-yl)ethan-1-amine, with CAS No. 927426-02-6, is a chiral amine derivative featuring a benzyloxy-substituted phenyl ring and a 1,2,4-triazole moiety. This unique structure has garnered significant attention in pharmaceutical and agrochemical research due to its potential bioactivity. The presence of both aromatic and heterocyclic components makes it a versatile intermediate for drug discovery, particularly in the development of kinase inhibitors and antifungal agents.

Recent studies highlight the growing interest in 1,2,4-triazole-containing compounds, driven by their broad-spectrum biological activities. Researchers are actively exploring (1S)-2-[4-(benzyloxy)phenyl]-1-(4H-1,2,4-triazol-3-yl)ethan-1-amine as a scaffold for designing novel therapeutics targeting metabolic disorders and neurodegenerative diseases. Its chiral center (1S configuration) further enhances its selectivity in enzyme interactions, a critical factor in modern precision medicine.

From a synthetic chemistry perspective, the compound's benzyloxy group offers opportunities for further functionalization, making it valuable in combinatorial chemistry libraries. Industry trends indicate rising demand for such building blocks, especially in high-throughput screening platforms. The CAS No. 927426-02-6 is frequently cited in patents related to small-molecule drug development, reflecting its commercial relevance.

Environmental and safety profiles of (1S)-2-[4-(benzyloxy)phenyl]-1-(4H-1,2,4-triazol-3-yl)ethan-1-amine align with green chemistry principles. Its stability under physiological conditions makes it suitable for prodrug formulations, a hot topic in controlled-release drug delivery systems. Analytical methods like HPLC and LC-MS are commonly employed for purity assessment, addressing the pharmaceutical industry's emphasis on quality-by-design (QbD).

Emerging applications include its use in molecular imaging probes, leveraging the fluorescence properties of the benzyloxy-phenyl segment. This aligns with current trends in theranostics—a fusion of therapy and diagnostics. The compound's logP value and hydrogen bonding capacity also make it a candidate for blood-brain barrier penetration studies, a key focus area in CNS drug development.

Regulatory databases list CAS No. 927426-02-6 as compliant with major pharmacopeias, ensuring its adoptability in global markets. As AI-driven drug discovery accelerates, such structurally diverse compounds are increasingly valuable for virtual screening algorithms. The 1,2,4-triazole core's resemblance to purine bases further opens doors for nucleic acid-targeting therapeutics, a rapidly expanding field.